Cas no 82111-99-7 (Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one)

• Product Name: Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one
• CAS No: 82111-99-7
• MF: C₂₀H₁₂O₂
• MW: 284.308085441589
• CID: 729460
• PubChem ID: 254817
• Update Time: 2025-04-19

Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one
• spiro[2-benzofuran-3,9'-fluorene]-1-one
• spiro[fluorene-9,3'-isobenzofuran]-1'-one
• NSC79441
• NCIOpen2_004726
• 82111-99-7
• 3H-spiro[2-benzofuran-1,9'-fluoren]-3-one
• NSC-79441
• SMR001560057
• HMS3088F20
• CHEMBL1902794
• NSC 79441
• 3H-spiro(2-benzofuran-1,9'-fluoren)-3-one
• SCHEMBL3949342
• MLS002694126
• DTXSID001002477

• Inchi： 1S/C20H12O2/c21-19-15-9-3-6-12-18(15)20(22-19)16-10-4-1-7-13(16)14-8-2-5-11-17(14)20/h1-12H
• InChI Key： JYYXPYFFTVLXIM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC=CC=1C1=CC=CC=C21)=O

Computed Properties

• Exact Mass: 284.08373
• Monoisotopic Mass: 284.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.36
• Boiling Point: 504.6°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.733